Cas no 2680843-56-3 (tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate
• CAS No: 2680843-56-3
• MF: C₁₃H₂₀ClN₃O₂
• MW: 285.769802093506
• CID: 5635270
• PubChem ID: 165918387
• Update Time: 2025-06-11

tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287161
• 2680843-56-3
• tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate

• Inchi： 1S/C13H20ClN3O2/c1-9(2)8-17(12(18)19-13(3,4)5)11-7-15-6-10(14)16-11/h6-7,9H,8H2,1-5H3
• InChI Key： OMHGMXRFURMUDM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N(C(=O)OC(C)(C)C)CC(C)C

Computed Properties

• Exact Mass: 285.1244046g/mol
• Monoisotopic Mass: 285.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate

Introduction to Tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate (CAS No. 2680843-56-3)

Tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate, a compound with the CAS number 2680843-56-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and bioorganic synthesis.

The molecular structure of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate consists of a carbamate group linked to a pyrazine ring substituted with a chlorine atom. The presence of the tert-butyl and 2-methylpropyl groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive intermediate in the synthesis of more complex molecules. This structural arrangement not only contributes to its chemical reactivity but also influences its potential biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazine derivatives. Pyrazines are heterocyclic compounds that have shown promise in various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. The introduction of chloro and carbamate substituents into the pyrazine core has further expanded its pharmacological potential by modulating electronic and steric properties.

Current research in this area has highlighted the importance of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate as a versatile building block for drug discovery. Studies have demonstrated its utility in synthesizing novel carbamate-based inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The tert-butyl group, in particular, provides a stable handle for further functionalization, allowing chemists to explore diverse chemical modifications.

The synthesis of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazine derivative followed by chlorination and carbamate formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The combination of lipophilicity and metabolic stability makes it an ideal candidate for oral administration, which is a preferred route for many therapeutic agents. Additionally, the presence of multiple reactive sites allows for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

Recent advancements in computational chemistry have also contributed to the study of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate. Molecular modeling techniques have been used to predict binding interactions with biological targets, providing valuable insights into its mechanism of action. These studies have helped researchers design more effective derivatives with enhanced potency and selectivity.

In conclusion, tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-methylpropyl)carbamate (CAS No. 2680843-56-3) represents a promising compound in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it a valuable tool for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.